Cas no 62073-62-5 (1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]-)

1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]- structure
62073-62-5 structure
Product Name:1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]-
CAS No:62073-62-5
MF:C12H15NO7S
MW:317.315002679825
CID:459000
PubChem ID:71390227
Update Time:2025-04-19

1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]-
    • 4-(3-methoxypropylsulfamoyl)phthalic acid
    • DTXSID80812148
    • 4-[(3-METHOXYPROPYL)SULFAMOYL]BENZENE-1,2-DICARBOXYLIC ACID
    • 62073-62-5
    • Inchi: 1S/C12H15NO7S/c1-20-6-2-5-13-21(18,19)8-3-4-9(11(14)15)10(7-8)12(16)17/h3-4,7,13H,2,5-6H2,1H3,(H,14,15)(H,16,17)
    • InChI Key: DGOLMXORBKWBEK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(=O)O)=C(C(=O)O)C=1)(NCCCOC)(=O)=O

Computed Properties

  • Exact Mass: 317.05695
  • Monoisotopic Mass: 317.05692299g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • PSA: 130

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